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Compound of Interest

Compound Name: BRL-37344

CAS No.: 90730-96-4

Cat. No.: B12377262

Get Quote

Welcome to the BRL-37344 Technical Support Center. This resource is designed for

researchers, scientists, and drug development professionals to address common challenges

and questions related to the solubility and handling of BRL-37344.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving BRL-37344 sodium salt?

A1: The recommended solvent for BRL-37344 sodium salt depends on the intended

application. For aqueous-based in vitro assays, sterile water is the preferred solvent, with a

solubility of up to 100 mM.[1] For cell culture experiments requiring a stock solution, DMSO is

commonly used.

Q2: I am having trouble dissolving BRL-37344 in DMSO. What can I do?

A2: If you encounter solubility issues with BRL-37344 in DMSO, gentle warming and sonication

can aid dissolution.[2][3] It is also crucial to use newly opened, anhydrous DMSO, as
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hygroscopic (water-absorbing) DMSO can significantly impact solubility.[2][3]

Q3: What is the maximum concentration of BRL-37344 that can be achieved in different

solvents?

A3: The maximum concentration can vary slightly between suppliers and batches. However,

general guidelines are summarized in the table below.

Q4: How should I store my BRL-37344 stock solutions?

A4: For optimal stability, it is recommended to aliquot your stock solutions into single-use

volumes to avoid repeated freeze-thaw cycles.[2][3] Store these aliquots at -20°C for short-term

storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[2][3]

Q5: Is BRL-37344 stable in aqueous solutions?

A5: While BRL-37344 sodium salt is soluble in water, for long-term storage, it is best to prepare

fresh aqueous solutions for each experiment. If short-term storage is necessary, refrigerate at

4°C and use within 24 hours. For longer-term stability, preparing stock solutions in DMSO and

storing them at -20°C or -80°C is recommended.
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Issue Possible Cause Recommended Solution

Precipitation observed in my

BRL-37344 solution upon

warming or storage.

The concentration may be too

high for the solvent at that

temperature.

Try diluting the solution to a

lower concentration. Gentle

warming and vortexing may

help redissolve the precipitate.

For long-term storage, ensure

the solution is stored at the

recommended temperature

(-20°C or -80°C).

My BRL-37344 solution

appears cloudy or has visible

particles.

The compound may not be

fully dissolved, or there may be

contaminants.

Ensure you are using a high-

purity solvent. Try warming the

solution to approximately 37°C

and using a sonicator to aid

dissolution.[2][3] If the issue

persists, filter the solution

through a 0.22 µm syringe

filter.

Inconsistent experimental

results using BRL-37344.

This could be due to improper

storage and handling, leading

to degradation of the

compound.

Always aliquot stock solutions

to avoid multiple freeze-thaw

cycles.[2][3] Prepare fresh

dilutions for each experiment

from a frozen stock. Ensure

the stock solution has not been

stored for longer than the

recommended period.

Quantitative Data Summary
Table 1: Solubility of BRL-37344 Sodium Salt
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

Water 38.58[4] 100[1] -

DMSO 18[5] ~46.6 Requires warming.[5]

DMSO 5[2] ~12.96

Requires sonication

and warming. Use

anhydrous DMSO.[2]

[3]

PBS (pH 7.2) 10 ~25.92 -

Molecular Weight of BRL-37344 sodium salt is approximately 385.82 g/mol .[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM BRL-37344 Stock
Solution in DMSO

Weighing: Accurately weigh out the desired amount of BRL-37344 sodium salt powder in a

sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh

3.858 mg.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube. For the

example above, add 1 mL of DMSO.

Dissolution: Vortex the solution vigorously. If the compound does not fully dissolve, warm the

tube to 37°C for 5-10 minutes and sonicate for a few minutes until the solution is clear.[2]

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile cryovials. Store

at -20°C for up to one month or -80°C for up to six months.[2][3]

Protocol 2: Preparation of Working Solutions for In Vitro
Cell Culture Experiments
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Thawing: Thaw a single aliquot of the 10 mM BRL-37344 DMSO stock solution at room

temperature.

Dilution: Serially dilute the stock solution in your cell culture medium to achieve the desired

final concentrations for your experiment. It is important to ensure the final concentration of

DMSO in the culture medium is low (typically ≤0.1%) to avoid solvent-induced cytotoxicity.

Application: Add the diluted BRL-37344 solutions to your cell cultures and proceed with your

experimental timeline.

Visualizations

BRL-37344 Solution Preparation Workflow
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Caption: Workflow for preparing BRL-37344 stock and working solutions.
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Caption: Simplified signaling pathways activated by BRL-37344.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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